![molecular formula C17H15F2N5O3S2 B2600362 2-((4-(difluoromethoxy)phenyl)amino)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thiazole-4-carboxamide CAS No. 1170836-20-0](/img/structure/B2600362.png)
2-((4-(difluoromethoxy)phenyl)amino)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thiazole-4-carboxamide
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Description
2-((4-(difluoromethoxy)phenyl)amino)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15F2N5O3S2 and its molecular weight is 439.46. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(difluoromethoxy)phenyl)amino)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thiazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(difluoromethoxy)phenyl)amino)-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thiazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Application : Researchers have synthesized novel fluorinated polyimides using this compound as a key monomer. These polyimides exhibit organosolubility, light color, and improved solubility compared to other polyimides. They find use in aerospace, electronics, and other engineering applications .
- Application : The compound’s derivatives have been proposed as fluorescent sensors for tracking free-radical, thiol-ene, and cationic polymerization progress. Their unique properties make them valuable tools in polymer chemistry research .
- Application : The compound derivatives can serve as long-wavelength co-initiators alongside diphenyliodonium salts. These co-initiators enhance the efficiency of photopolymerization processes, especially in UV-curable materials and coatings .
- Application : Incorporating this compound into polymer matrices can lead to high-strength fibers with improved mechanical properties. These fibers find use in lightweight structural components and protective materials .
- Application : By modifying the compound, scientists can create derivatives suitable for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and solar cells. These applications benefit from the compound’s electronic properties .
Polyimide Materials for Advanced Engineering
Fluorescent Sensors for Polymerization Monitoring
Long-Wavelength Co-Initiators in Photopolymerization
Materials for High-Strength Fibers and Composites
Optoelectronic Devices and Organic Semiconductors
properties
IUPAC Name |
2-[4-(difluoromethoxy)anilino]-N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N5O3S2/c1-20-13(25)6-10-7-28-17(22-10)24-14(26)12-8-29-16(23-12)21-9-2-4-11(5-3-9)27-15(18)19/h2-5,7-8,15H,6H2,1H3,(H,20,25)(H,21,23)(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBIWJSQZYOJJLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CSC(=N1)NC(=O)C2=CSC(=N2)NC3=CC=C(C=C3)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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